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Compound of Interest

Compound Name: PZ-1922

cat. No.: 812367012

An In-depth Technical Guide to PZ-1922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PZ-1922, a novel psychoactive
compound with potential therapeutic applications. The document details its chemical properties,
mechanism of action, and key experimental findings, offering valuable insights for researchers
and professionals in the field of drug discovery and development.

Chemical and Physical Properties

PZ-1922 is a piperazinyl-pyrroloquinoline analog. Its chemical and physical properties are
summarized in the table below.
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Property Value Reference
CAS Number 1648744-85-7 [1]
Molecular Formula (HCI salt) C22H22CI2N4 [2]

Molecular Formula (Free Base) C22H21CIN4

Molecular Weight (HCI salt) 413.35 g/mol [2]

Molecular Weight (Free Base) 376.88 g/mol

Appearance White to beige powder
Solubility DMSO: 2 mg/mL
Storage Temperature -10 to -25°C

Mechanism of Action

PZ-1922 is a multi-target compound that acts as a potent and selective antagonist for the
serotonin 5-HT6 and 5-HT3 receptors, and as a reversible inhibitor of monoamine oxidase B
(MAO-B).[3] This triple-action profile makes it a compound of significant interest for
neurodegenerative and psychiatric disorders.

The binding affinities and inhibitory concentrations for its primary targets are detailed below:

Target Ki (nM) pICso Reference
5-HT6 Receptor 17 [3]
5-HT3 Receptor 0.45 [3]
MAO-B 8.93 [3]

The high selectivity of PZ-1922 for these targets over other receptors, such as MAO-A and
hERG, suggests a favorable side-effect profile.

Signaling Pathways and Experimental Workflows
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The multifaceted mechanism of action of PZ-1922 involves the modulation of several key
signaling pathways implicated in cognitive function and neuroinflammation. The following
diagrams illustrate these interactions and a typical experimental workflow for assessing its
efficacy.
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PZ-1922 multitarget signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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